Cas no 56393-22-7 (2-Propanol,1-[(6-hydrazinyl-3-pyridazinyl)methylamino]-, hydrochloride (1:2))

2-Propanol,1-[(6-hydrazinyl-3-pyridazinyl)methylamino]-, hydrochloride (1:2) structure
56393-22-7 structure
Product Name:2-Propanol,1-[(6-hydrazinyl-3-pyridazinyl)methylamino]-, hydrochloride (1:2)
CAS No:56393-22-7
MF:C8H17Cl2N5O
MW:270.159478902817
CID:371562
PubChem ID:151324
Update Time:2025-04-19

2-Propanol,1-[(6-hydrazinyl-3-pyridazinyl)methylamino]-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 2-Propanol,1-[(6-hydrazinyl-3-pyridazinyl)methylamino]-, hydrochloride (1:2)
    • Pildralazine
    • 3-Hydrazino-6-((2-hydroxypropyl)methylamino)pyridazine dihydrochloride
    • 3-Idrazino-6-(N-(2-idrossipropil)metilamino)piridazina dicloridrato
    • 3-Idrazino-6-(N-(2-idrossipropil)metilamino)piridazina dicloridrato [Italian]
    • 6-((2-Hydroxypropyl)methylamino)-3(2H)-pyridazinone hydrazone dihydrochloride
    • Atensil
    • CCRIS 521
    • ISF 2123
    • Pildralazine dihydrochloride
    • Pildralazine HCl
    • Propildazina
    • Propildazina [Italian]
    • Propildazine hydrochlorid
    • Propildazine hydrochloride
    • 1-((6-hydrazinylpyridazin-3-yl)(methyl)amino)propan-2-ol dihydrochloride
    • 3-hydrazino-6-(2-hydroxypropylmethylamino) pyridazine di-hydrochloride
    • DTXSID6021161
    • 1-[(6-hydrazinopyridazin-3-yl)(methyl)amino]propan-2-ol dihydrochloride
    • SCHEMBL11603871
    • Pildralazine.2HCl
    • Pidralazine
    • 1-[(6-hydrazinylpyridazin-3-yl)-methylamino]propan-2-ol;dihydrochloride
    • 56393-22-7
    • Propildazine
    • AKOS037963016
    • Pyridazine, 3-hydrazino-6-((2-hydroxypropyl)methylamino)-, dihydrochloride
    • MV25JSE3FV
    • Q27284243
    • UNII-MV25JSE3FV
    • Inchi: 1S/C8H15N5O.2ClH/c1-6(14)5-13(2)8-4-3-7(10-9)11-12-8;;/h3-4,6,14H,5,9H2,1-2H3,(H,10,11);2*1H
    • InChI Key: ZEJHFYVAMIWPTN-UHFFFAOYSA-N
    • SMILES: Cl.Cl.OC(C)CN(C)C1=CC=C(NN)N=N1

Computed Properties

  • Exact Mass: 269.08100
  • Monoisotopic Mass: 269.0810156g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 168
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87.3Ų

Experimental Properties

  • Melting Point: 206-209° (dec)
  • PSA: 87.30000
  • LogP: 1.95650

2-Propanol,1-[(6-hydrazinyl-3-pyridazinyl)methylamino]-, hydrochloride (1:2) Security Information

  • Toxicity:LD50 in mice, rats (mg/kg): 357, 355 i.p.; 1170, 1230 orally (Dorigotti, 1976)
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